Cas no 2090518-69-5 (4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde)

• Product Name: 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde
• CAS No: 2090518-69-5
• MF: C₉H₉FO₂S
• MW: 200.23
• CID: 5076500
• Update Time: 2025-11-06

4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde

• Inchi： 1S/C9H9FO2S/c1-12-7-3-6(5-11)4-8(13-2)9(7)10/h3-5H,1-2H3
• InChI Key： YBPZIMRVFTUKAN-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(SC)=C(F)C(OC)=C1

Additional information on 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde

Introduction to 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde (CAS No. 2090518-69-5)

4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 2090518-69-5, this compound represents a derivative of benzaldehyde, featuring fluorine, methoxy, and methylthio substituents that contribute to its distinct reactivity and biological activity. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The fluoro group at the 4-position introduces electronic and steric effects that can influence the compound's interaction with biological targets, while the methoxy group at the 3-position further modulates its pharmacokinetic profile. Additionally, the methylthio group at the 5-position adds another layer of complexity, enabling diverse chemical transformations that are crucial for drug discovery. This combination of substituents makes 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde a versatile building block for medicinal chemists seeking to design innovative small-molecule drugs.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of fluorine into drug molecules often leads to better pharmacological properties, including increased bioavailability and reduced susceptibility to degradation. 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde exemplifies this trend, as its structure suggests potential applications in the development of drugs targeting neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. For instance, it can be readily converted into various heterocyclic structures through condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones that exhibit significant biological activity. These derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties, highlighting the importance of 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde in synthetic chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications influence biological activity. By leveraging molecular modeling techniques, researchers can predict the binding modes of 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde and its derivatives to target proteins or enzymes. This approach has enabled the rapid identification of lead compounds with optimized pharmacokinetic profiles, significantly accelerating the drug discovery process. The integration of experimental data with computational predictions provides a powerful framework for designing next-generation therapeutics.

The pharmaceutical industry has also recognized the potential of fluorinated benzaldehyde derivatives as probes for understanding enzyme mechanisms and developing enzyme inhibitors. For example, studies have demonstrated that compounds structurally related to 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde can interact with cytochrome P450 enzymes, which are crucial for drug metabolism. By modulating these interactions, researchers can develop drugs that are more resistant to metabolic degradation or that selectively target specific enzymes involved in disease pathways.

In addition to its pharmaceutical applications, 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde has shown promise in materials science and agrochemical research. Its unique electronic properties make it a suitable candidate for developing organic semiconductors or luminescent materials. Furthermore, its reactivity allows for the synthesis of novel pesticides and herbicides that exhibit improved efficacy and environmental safety compared to traditional agrochemicals.

The synthesis of 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, such as catalytic processes that minimize waste and energy consumption.

Quality control and analytical characterization are critical aspects of working with 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the compound's identity and purity. These analytical methods ensure that researchers receive consistent and reliable material for their studies, which is essential for reproducible scientific outcomes.

The future prospects for 4-Fluoro-3-methoxy-5-(methylthio)benzaldehyde are bright, with ongoing research exploring new synthetic strategies and expanding its applications across multiple disciplines. As our understanding of molecular interactions continues to grow, this compound will likely play an increasingly important role in drug discovery and materials science. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society.